(4S,4'S)-(-)-2,2'-(3-Pentylidene)bis(4-isopropyloxazoline)

• IUPAC Name: (4S)-4-propan-2-yl-2-[3-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]pentan-3-yl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C17H30N2O2/c1-7-17(8-2,15-18-13(9-20-15)11(3)4)16-19-14(10-21-16)12(5)6/h11-14H,7-10H2,1-6H3/t13-,14-/m1/s1
• InChI Key: PIJFQTUSLZLNOP-ZIAGYGMSSA-N
• Canonical SMILES: CCC(CC)(C1=NC(CO1)C(C)C)C2=NC(CO2)C(C)C
• Isomeric SMILES: CCC(CC)(C1=N[C@H](CO1)C(C)C)C2=N[C@H](CO2)C(C)C
• Molecular Formula: C17H30N2O2
• DSSTOX Substance ID: DTXSID20446981
• Molecular Weight: 294.4 g/mol
• CAS No.: 160191-65-1

Description

(-)-2,2'-(3-Pentylidene)bis(4-isopropyloxazoline) (4S,4'S)-4S,4'S-PIPO is a synthetic compound with a wide range of applications in scientific research. It is a highly potent and selective inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmission in the central and peripheral nervous systems. 4S,4'S-PIPO has the potential to be used as a therapeutic agent for the treatment of neurological diseases, such as Alzheimer’s disease and myasthenia gravis. Furthermore, it has been used as a tool molecule to study the structure and function of AChE.

Scientific Research Applications

Synthesis and Medicinal Chemistry

(4S,4'S)-(-)-2,2'-(3-Pentylidene)bis(4-isopropyloxazoline) and its derivatives are primarily utilized in the field of synthetic and medicinal chemistry. The compound plays a crucial role as an intermediate in the synthesis of various pharmacologically active compounds and complex molecular structures.

• Intermediate in Drug Synthesis : It serves as a key intermediate in the preparation of drugs like anastrozole, which is utilized in the treatment of breast cancer. The synthesis pathways involving this compound aim to improve yield, reduce the use of environmentally unfriendly chemicals, and lower costs (Mei, Luo, & Lu, 2008).

• Antiprotozoal Activities : Certain derivatives have been investigated for their in vitro antiprotozoal activities against organisms like Trypanosoma brucei rhodesiense and Plasmodium falciparum. This research indicates the potential of these compounds in treating diseases caused by these protozoans (Patrick et al., 2007).

• Synthesis of Heterocyclic Systems : The compound is utilized in the synthesis of new heterocyclic systems which have various applications in medicinal chemistry. These systems include derivatives of pyrido[1,2-a]pyrimidones and thiazolo[3,2-a]pyrimidones (Selič & Stanovnik, 1997).

• Antimicrobial Activity : Isoxazoline derivatives synthesized from this compound have been evaluated for their antimicrobial activity, showing promise in developing new antimicrobial agents (Lavanya, Reddy, Padmavathi, & Padmaja, 2014).

• Spectroscopic Properties and Electrooxidative Reactivity : Studies have been conducted to understand the effects of solution-phase ordering on the spectroscopic properties and electrooxidative reactivity of synthesized amidine derivatives of this compound. Such studies are pivotal for applications in molecular electronics and photonics (Czichy et al., 2020).

Mechanism of Action

The compound acts as a ligand in chemical reactions. It is used in the preparation of [11 C]carboxylic acids, [11 C]esters, and [11 C]amides using boronic acid esters and 11 CO2. It is also involved in the total synthesis of tatanan A and 3-epi-tatanan A.